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Compound of Interest

Compound Name: Diaminomaleonitrile

Cat. No.: B072808 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

compounds is paramount. This document provides comprehensive safety protocols and

logistical information for Diaminomaleonitrile (DAMN), a versatile building block in organic

synthesis. Adherence to these guidelines is crucial for ensuring personal safety and

maintaining a secure laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)
Diaminomaleonitrile is classified as harmful if swallowed, in contact with skin, or if inhaled.[1]

[2] It is also known to be a skin and eye irritant.[3] Therefore, the use of appropriate Personal

Protective Equipment (PPE) is mandatory to prevent exposure. The following table summarizes

the required PPE for handling Diaminomaleonitrile.
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Protection Type Specific Recommendations Regulatory Standards

Eye/Face Protection

Wear appropriate protective

eyeglasses or chemical safety

goggles.

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166.[2][4]

Skin Protection

Wear appropriate protective

gloves and clothing to prevent

skin exposure. Immediately

change contaminated clothing.

[1][2][4]

-

Respiratory Protection

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

exposure limits are exceeded

or if irritation or other

symptoms are experienced. A

dust mask is recommended

when handling the powder

form.[1][2][4][5]

Follow OSHA respirator

regulations in 29 CFR

1910.134 or European

Standard EN 149.[2][4]

Note on Glove Selection: Specific breakthrough time data for Diaminomaleonitrile with

common glove materials like nitrile or neoprene is not readily available. Therefore, it is

recommended to use gloves with broad chemical resistance and to replace them immediately

following any direct contact with the substance.

Exposure Limits and Physical Properties
While specific Permissible Exposure Limits (PEL) from OSHA or Recommended Exposure

Limits (REL) from NIOSH for Diaminomaleonitrile have not been established, a NIOSH

Immediately Dangerous to Life or Health (IDLH) value has been identified.[1][2]
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Parameter Value Reference

NIOSH IDLH 25 mg/m³ [6][7][8]

Molecular Formula C₄H₄N₄ [2][4]

Molecular Weight 108.1 g/mol [2][4]

Appearance Brown crystalline powder [7][8]

Melting Point 178-179 °C [5][7]

Solubility 5 g/L in water (25 °C) [7][8]

Stability
Light sensitive. Sensitive to

prolonged exposure to air.
[2][7][8]

Operational Plan for Safe Handling
A systematic approach is essential when working with Diaminomaleonitrile. The following

workflow outlines the key steps from preparation to disposal.
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Safe Handling Workflow for Diaminomaleonitrile

Preparation

Handling & Experimentation

Spill & Emergency

Waste Disposal

Review Safety Data Sheet (SDS)

Don Appropriate PPE

Ensure proper ventilation (Fume Hood)

Weigh and handle solid in a fume hood

Proceed to handling

Avoid dust formation Keep away from incompatible materials (strong oxidizing agents, acids)

Collect all waste (solid & contaminated materials)

After experiment Evacuate area in case of large spill

Dampen solid spill with alcohol before cleanup

Collect waste in a sealed container

Dispose of as hazardous waste via licensed service

Label waste container clearly

Follow all local, state, and federal regulations

Click to download full resolution via product page

Safe Handling Workflow Diagram
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Emergency Procedures
Immediate and appropriate action is critical in the event of an emergency.

Exposure Route First Aid Measures

Ingestion
Do NOT induce vomiting. Call a physician or

poison control center immediately.[2][4]

Inhalation

Remove to fresh air. If not breathing, give

artificial respiration. Seek immediate medical

attention.[1][2][4]

Skin Contact

Wash off immediately with plenty of water for at

least 15 minutes. Remove contaminated

clothing. Seek immediate medical attention.[1]

[2]

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes. Seek

medical advice.[1][2][4]

In case of a fire, use water spray, carbon dioxide (CO2), dry chemical, or alcohol-resistant

foam.[2][4] Firefighters should wear self-contained breathing apparatus and full protective gear.

[2][4]

Disposal Plan
All waste containing Diaminomaleonitrile must be treated as hazardous waste.

Collection: Collect all solid waste and any contaminated materials (e.g., gloves, absorbent

paper) in a designated, sealed, and clearly labeled hazardous waste container.[1]

Storage: Store waste containers in a cool, dry, and well-ventilated area, away from

incompatible materials.

Disposal: Arrange for disposal by a licensed professional waste disposal service. Do not

dispose of down the drain or in regular trash.[1][9]
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Regulations: Adhere strictly to all local, regional, and national hazardous waste regulations to

ensure complete and accurate classification and disposal.[1][2]

Experimental Protocols
The following are examples of experimental procedures involving Diaminomaleonitrile. These

should only be performed by trained professionals in a suitable laboratory setting.

This protocol outlines the synthesis of a representative [Ni(DAMN)₂] complex.

Materials:

Diaminomaleonitrile (DAMN)

Nickel(II) chloride hexahydrate (NiCl₂·6H₂O)

Ethanol

Standard glassware for synthesis (e.g., round-bottom flask, beaker)

Stirring apparatus

Procedure:

In a round-bottom flask, dissolve a specific amount of Diaminomaleonitrile in ethanol.

In a separate beaker, dissolve a stoichiometric amount of nickel(II) chloride hexahydrate in

ethanol.

Slowly add the nickel(II) chloride solution to the Diaminomaleonitrile solution while stirring

continuously. A colored precipitate of the [Ni(DAMN)₂] complex will form immediately.

Continue to stir the reaction mixture at room temperature for several hours to ensure the

reaction goes to completion.

Filter the precipitate and wash it with ethanol.

Dry the resulting complex in a desiccator.
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This protocol details the use of a palladium-DAMN complex as a catalyst in a Suzuki cross-

coupling reaction.

Materials:

Aryl halide

Arylboronic acid

Base

Palladium-DAMN catalyst

Appropriate solvent mixture

Schlenk flask

Standard glassware for extraction and workup

Stirring and heating apparatus

Procedure:

To a Schlenk flask, add the aryl halide, arylboronic acid, base, and the palladium-DAMN

catalyst under an inert atmosphere (e.g., argon or nitrogen).

Add the solvent mixture to the flask.

Heat the reaction mixture to the desired temperature (e.g., 80-100 °C) with vigorous stirring.

Monitor the progress of the reaction using a suitable technique (e.g., TLC or GC).

Once the reaction is complete, cool the mixture to room temperature.

Extract the product with an organic solvent (e.g., ethyl acetate).

Dry the organic layer over anhydrous sodium sulfate and concentrate it under reduced

pressure to obtain the crude product, which can then be purified.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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